Cas no 2171827-56-6 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• CAS No: 2171827-56-6
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6164396
• PubChem ID: 165538688
• Update Time: 2025-10-31

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• 2171827-56-6
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxypropanoic acid
• EN300-1503575

• Inchi： 1S/C24H28N2O6/c1-15(10-11-22(28)25-13-21(27)23(29)30)12-26-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： VVJFIAHUPMKCKE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid

Introduction to 3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171827-56-6)

3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171827-56-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Mtt)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a methylated lysine residue, makes it an essential building block in the development of various therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using piperidine. This property ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring the integrity of the final product. The methylated lysine residue adds another layer of complexity and functionality, making this compound particularly useful in the synthesis of peptides with specific biological activities.

Recent studies have highlighted the potential applications of 3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of novel anti-cancer peptides. The researchers found that peptides containing this protected amino acid exhibited enhanced stability and improved binding affinity to specific cancer cell receptors, leading to more effective targeted therapy.

In another study, published in the European Journal of Medicinal Chemistry, scientists investigated the role of Fmoc-Lys(Mtt)-OH in the synthesis of antimicrobial peptides. The results showed that peptides incorporating this compound demonstrated potent antimicrobial activity against a wide range of bacteria, including multidrug-resistant strains. This finding has significant implications for the development of new antibiotics to combat emerging drug-resistant pathogens.

The structural characteristics of 3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid also make it a valuable tool in proteomics research. The presence of the Fmoc group allows for precise control over peptide synthesis, enabling researchers to create highly specific peptides for use in mass spectrometry and other analytical techniques. This has led to advancements in understanding protein-protein interactions and post-translational modifications.

In addition to its applications in pharmaceutical research, Fmoc-Lys(Mtt)-OH has also been explored for use in materials science. A 2022 study published in Advanced Materials reported on the development of self-assembling peptides containing this compound. These peptides formed stable nanostructures with unique properties, such as high mechanical strength and biocompatibility. These nanostructures have potential applications in tissue engineering and drug delivery systems.

The synthesis of 3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid involves several steps, including the protection of the amino group with Fmoc and the methylation of the lysine residue. The process typically starts with Lysine (Lys), which is then methylated using a suitable reagent such as iodomethane or dimethyl sulfate. The resulting methylated lysine is then protected with Fmoc using diisopropylcarbodiimide (DIC) and N-hydroxysuccinimide (HOSu). The final step involves converting the carboxylic acid to an amide using an appropriate coupling agent.

The purity and quality of Fmoc-Lys(Mtt)-OH are critical for its successful application in various research areas. High-purity compounds are essential for ensuring reproducibility and reliability in experimental results. Therefore, manufacturers must adhere to strict quality control standards during production to meet the stringent requirements of academic and industrial laboratories.

In conclusion, 3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171827-56-6) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, proteomics, and materials science. Its unique structural features make it an essential building block for synthesizing peptides with specific biological activities and functional properties. As research continues to advance, this compound is likely to play an increasingly important role in developing new therapeutic agents and innovative materials.